Cas no 158836-67-0 (4-Propoxycyclohexanone)

• Product Name: 4-Propoxycyclohexanone
• CAS No: 158836-67-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD24690577
• CID: 1080100
• PubChem ID: 18413726
• Update Time: 2025-04-20

4-Propoxycyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-Propoxycyclohexanone
• 4-(propyloxy)cyclohexanone
• 4-propoxycyclohexan-1-one
• DB-315910
• CS-0047085
• SCHEMBL600619
• AS-58538
• Cyclohexanone, 4-propoxy-
• 158836-67-0
• O11282
• XHLFNRDYLLAEEV-UHFFFAOYSA-N
• MFCD24690577
• AKOS022176705

• MDL： MFCD24690577
• Inchi： 1S/C9H16O2/c1-2-7-11-9-5-3-8(10)4-6-9/h9H,2-7H2,1H3
• InChI Key： XHLFNRDYLLAEEV-UHFFFAOYSA-N
• SMILES： O(CCC)C1CCC(CC1)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų